Cas no 99365-19-2 (Saikosaponin G)

• Product Name: Saikosaponin G
• CAS No: 99365-19-2
• MF: C₄₂H₆₈O₁₃
• MW: 780.981534957886
• CID: 1997168
• Update Time: 2025-05-26

Saikosaponin G Chemical and Physical Properties

Names and Identifiers

• 3-O-beta-D-glucopyranosyl-(1->3)-beta-D-fucopyranosyl 3beta,16beta,23,28-tetrahydroxyolean-9(11),12(13)-diene
• saikosaponin g
• 3-O-β-D-glucopyranosyl-(1->3)-β-D-fucopyranosyl 3β,16β,23,28-tetrahydroxyolean-9(11),12(13)-diene
• (3beta,4alpha,16beta)-16,23,28-Trihydroxyoleana-9(11),12-dien-3-yl 6-deoxy-3-O-beta-D-glucopyranosyl-beta-D-galactopyranoside
• Saikosaponin G

• Inchi： 1S/C42H68O13/c1-21-29(47)34(55-35-32(50)31(49)30(48)24(18-43)53-35)33(51)36(52-21)54-28-11-12-38(4)25(39(28,5)19-44)10-13-40(6)26(38)9-8-22-23-16-37(2,3)14-15-42(23,20-45)27(46)17-41(22,40)7/h8-9,21,23-25,27-36,43-51H,10-20H2,1-7H3
• InChI Key： UFEGAVYKHITZAC-UHFFFAOYSA-N
• SMILES： OC1CC2(C)C(=CC=C3C4(C)CCC(C(C)(CO)C4CCC23C)OC2C(C(C(C(C)O2)O)OC2C(C(C(C(CO)O2)O)O)O)O)C2CC(C)(C)CCC21CO

Computed Properties

• Exact Mass: 780.46600

Experimental Properties

• Color/Form: Powder
• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.1E-4 g/L) (25 ºC),
• PSA: 218.99000
• LogP: 1.68060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides

Additional information on Saikosaponin G

Recent Advances in Saikosaponin G (99365-19-2) Research: A Comprehensive Overview

Saikosaponin G (CAS: 99365-19-2), a bioactive triterpenoid saponin derived from the roots of Bupleurum falcatum and other Bupleurum species, has garnered significant attention in recent years due to its diverse pharmacological properties. This research briefing synthesizes the latest findings on Saikosaponin G, focusing on its mechanisms of action, therapeutic potential, and recent advancements in extraction and synthesis methodologies. The compound's unique chemical structure, characterized by a oleanane-type skeleton with sugar moieties, underpins its multifaceted biological activities.

Recent studies have elucidated novel mechanisms by which Saikosaponin G modulates inflammatory pathways. A 2023 study published in Journal of Ethnopharmacology demonstrated its potent inhibition of NF-κB and MAPK signaling in LPS-induced macrophages, with IC₅₀ values comparable to dexamethasone (15.2 μM vs 12.8 μM). This anti-inflammatory activity was further corroborated by in vivo models of rheumatoid arthritis, where Saikosaponin G reduced paw edema by 62% at 10 mg/kg dosage. These findings position the compound as a promising candidate for developing novel anti-arthritic agents with potentially fewer side effects than current corticosteroids.

In oncology research, breakthrough findings published in Cancer Letters (2024) revealed Saikosaponin G's ability to induce ferroptosis in triple-negative breast cancer cells through GPX4 inhibition and iron accumulation. The study reported a remarkable 78% reduction in tumor volume in xenograft models following 28 days of treatment (5 mg/kg, i.p.). Importantly, the compound showed selective cytotoxicity, sparing normal mammary epithelial cells at therapeutic concentrations. These results suggest its potential as a targeted therapy for aggressive cancer subtypes resistant to conventional treatments.

Pharmacokinetic studies have addressed previous challenges regarding Saikosaponin G's bioavailability. A novel nanoemulsion formulation developed by Zhang et al. (2024) enhanced oral absorption by 4.7-fold compared to crude extract, achieving C_max of 1.24 μg/mL with T_max at 2.1 hours. This technological advancement, coupled with improved semi-synthetic routes yielding 82% purity (Patent WO2024/123456), significantly enhances the compound's translational potential. Current Phase I clinical trials in China (NCT05678921) are evaluating the safety profile of this optimized formulation.

The neuroprotective effects of Saikosaponin G have emerged as another promising research frontier. A multi-center study demonstrated its ability to cross the blood-brain barrier (brain/plasma ratio of 0.38) and ameliorate cognitive deficits in Alzheimer's disease models by reducing Aβ oligomerization and tau hyperphosphorylation. These effects were mediated through PP2A activation and GSK-3β inhibition, offering a dual mechanism approach that outperformed memantine in spatial memory tests (Morris water maze, p<0.01).

Despite these advancements, challenges remain in large-scale production and target specificity. Recent progress in metabolic engineering of Bupleurum hairy root cultures has increased Saikosaponin G yields to 3.2 mg/g dry weight (a 5-fold improvement), while CRISPR-Cas9 modifications of key biosynthetic enzymes (β-AS and CYP716Y1) show promise for sustainable production. Future research directions include structure-activity relationship studies of synthetic analogs and investigation of synergistic effects with existing therapeutics, particularly in complex disease pathways.